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Compound of Interest

Compound Name: 5-Bromo-2-furaldehyde

Cat. No.: B032451

Essential Safety and Handling Guide for 5-
Bromo-2-furaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-Bromo-2-
furaldehyde (CAS No: 1899-24-7). Adherence to these procedures is essential for ensuring a
safe laboratory environment and minimizing risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromo-2-furaldehyde is a hazardous substance that can cause skin and eye irritation, and
may cause respiratory irritation.[1][2][3][4][5][6] It is harmful if swallowed, inhaled, or in contact
with skin.[1][3][4][5][6] The material is also irritating to mucous membranes and the upper
respiratory tract.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is
mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 5-Bromo-2-
furaldehyde
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General Hygiene Practices:

e Wash hands thoroughly after handling the chemical.[1]
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e Practice good industrial hygiene; wash hands before breaks and at the end of the workday.

[1]
e Avoid contact with skin and eyes.[1][7]
e Do not eat, drink, or smoke in the laboratory.
Operational Plan for Safe Handling and Storage
Step 1: Engineering Controls
» Always handle 5-Bromo-2-furaldehyde in a well-ventilated area.

o Use a certified chemical fume hood for all procedures involving the preparation of solutions
and running reactions to minimize inhalation exposure.[2][4]

o Ensure appropriate exhaust ventilation is available where dust may be generated.[1]
Step 2: Donning PPE

o Before handling the chemical, put on the appropriate PPE as detailed in Table 1.
 Inspect gloves for any signs of degradation or puncture before use.[1]

Step 3: Chemical Handling

» When weighing the solid, do so in a designated area with minimal air currents to avoid dust
formation.

o When preparing solutions, add the solid to the solvent slowly to prevent splashing.
o Keep containers tightly closed when not in use.[1][7]

Step 4: Storage

o Store 5-Bromo-2-furaldehyde in a cool, dry, and well-ventilated place.[1][7]

e The recommended storage temperature is between 2-8°C.[1][9][10]
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o Store in a tightly sealed container, away from incompatible substances such as strong
oxidizing agents.[7][11][12]

Step 5: Doffing PPE
e Remove PPE carefully to avoid contaminating yourself.

» Dispose of contaminated gloves and other disposable PPE in accordance with institutional
and local regulations.[1]

e Wash hands thoroughly after removing PPE.

Emergency and First Aid Procedures

General Advice: In case of exposure or if you feel unwell, seek immediate medical attention
and show the Safety Data Sheet (SDS) to the attending physician.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[1][7]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes.[1][7]

e Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, making sure to lift
the upper and lower eyelids.[1][7]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cups of water or milk.[1][7] Never give anything by mouth to an
unconscious person.[1][7]

Spill Response Workflow

In the event of a spill, follow the workflow below to ensure a safe and effective cleanup.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/ProductMSDSDetailCB8105101_EN.htm
https://www.chemsrc.com/en/cas/1899-24-7_1055314.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8105101.htm
https://www.chemicalbook.com/msds/5-bromo-2-furaldehyde.htm
https://www.chemicalbook.com/msds/5-bromo-2-furaldehyde.htm
https://www.chemicalbook.com/msds/5-bromo-2-furaldehyde.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8105101_EN.htm
https://www.chemicalbook.com/msds/5-bromo-2-furaldehyde.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8105101_EN.htm
https://www.chemicalbook.com/msds/5-bromo-2-furaldehyde.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8105101_EN.htm
https://www.chemicalbook.com/msds/5-bromo-2-furaldehyde.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8105101_EN.htm
https://www.chemicalbook.com/msds/5-bromo-2-furaldehyde.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8105101_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

& Alert Others

Evacuate Immediate Area

Y

Assess the Spill
(Size & Hazard)

Small Spill?

Don Appropriate PPE
(See Table 1 - Spill Cleanup)

Contain the Spill
(Use absorbent pads or sand)

Carefully Sweep or Scoop Up Material

Place in a Labeled, Sealed Container
for Hazardous Waste

Decontaminate the Area
& Equipment

Remove and Dispose of
Contaminated PPE

Report the Incident

Large Spill or
Uncontrolled Release

Contact Emergency Response Team

Click to download full resolution via product page

Caption: Workflow for responding to a 5-Bromo-2-furaldehyde spill.
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Disposal Plan

All waste materials, including the chemical itself and any contaminated items, must be treated
as hazardous waste.

Step 1: Waste Collection
» Do not mix 5-Bromo-2-furaldehyde waste with other waste streams.[1]

o Collect all solid waste, including contaminated PPE, in a clearly labeled, sealed, and suitable
container.

o For liquid waste, use a labeled, sealed, and compatible container.
Step 2: Storage of Waste

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

Step 3: Disposal

Dispose of the waste through a licensed and approved hazardous waste disposal company.

[1]

e One approved method is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[1]

 All disposal activities must comply with local, national, and international regulations on waste
disposal.[1]

» Handle uncleaned containers as you would the product itself.[1]

Physical and Chemical Properties

Table 2: Properties of 5-Bromo-2-furaldehyde
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Property Value
Molecular Formula CsHsBrO2[1][7][9][11]
Molecular Weight 174.98 g/mol [1][7][9][11]
Brown needles or light yellow powder/crystal[1]
Appearance
[71[91112]
Melting Point 82-85 °C[1][11][12]
. _ 112 °C @ 16 mmHg[9][12] / 222.9 °C @ 760
Boiling Point
mmHg[11]
N Insoluble in water.[7] Soluble in ether, carbon
Solubility . .
tetrachloride, and other organic solvents.[12]
Flash Point 88.6 °C[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-bromo-2-furaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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